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Compound of Interest

Compound Name: N9-Isopropylolomoucine

Cat. No.: B1666366

L  Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
disposal of N9-Isopropylolomoucine, a potent inhibitor of cyclin-dependent kinases.
Adherence to these procedures is vital to ensure a safe laboratory environment and
compliance with regulatory standards.

Summary of Key Quantitative Data

A thorough understanding of a chemical's properties is foundational to its safe handling and
disposal. The following table summarizes the available quantitative data for N9-
Isopropylolomoucine.

Property Value
Molecular Formula C17H22N60O
Molecular Weight 326.4 g/mol
Appearance Solid

Purity =98% (HPLC)

Storage Temperature

-20°C

© 2025 BenchChem. All rights reserved.

1/5 Tech Support


https://www.benchchem.com/product/b1666366?utm_src=pdf-interest
https://www.benchchem.com/product/b1666366?utm_src=pdf-body
https://www.benchchem.com/product/b1666366?utm_src=pdf-body
https://www.benchchem.com/product/b1666366?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedures for the disposal of N9-
Isopropylolomoucine, synthesized from its Safety Data Sheet (SDS). This process is
designed to minimize risk to personnel and the environment.

Step 1: Personal Protective Equipment (PPE) and Safety Precautions

Before handling N9-Isopropylolomoucine for disposal, it is imperative to be outfitted with the
appropriate personal protective equipment. This is the first line of defense against accidental
exposure.

e Hand Protection: Wear chemically resistant gloves, such as nitrile rubber. Always inspect
gloves for integrity before use.

e Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles.

o Respiratory Protection: In cases of dust formation or inadequate ventilation, a NIOSH-
approved respirator is necessary.

o Protective Clothing: A lab coat or other protective garments should be worn to prevent skin
contact.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to
avoid the inhalation of any dust or aerosols.

Step 2: Waste Collection and Storage
Proper containment of N9-Isopropylolomoucine waste is crucial to prevent contamination.

o Waste Container: Use a designated, clearly labeled, and sealable container for the collection
of solid N9-Isopropylolomoucine waste.

e Labeling: The waste container must be labeled with the full chemical name ("N9-
Isopropylolomoucine”) and appropriate hazard warnings.

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.
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Step 3: Final Disposal Method

The ultimate disposal of N9-Isopropylolomoucine must be conducted by a licensed and
qualified waste disposal service.[1] Under no circumstances should this chemical be disposed
of down the drain or in regular trash.[1]

e Licensed Chemical Destruction: The recommended method of disposal is through a licensed
chemical destruction plant.[1]

o Controlled Incineration: An alternative is controlled incineration with flue gas scrubbing to
neutralize harmful combustion byproducts.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the
pickup and disposal of the chemical waste in accordance with local, state, and federal
regulations.

Step 4: Decontamination of Empty Containers

Empty containers that once held N9-Isopropylolomoucine must also be treated as hazardous
waste until properly decontaminated.

» Triple Rinsing: Containers can be triple rinsed with an appropriate solvent. The rinsate must
be collected and disposed of as chemical waste.

e Puncturing: After decontamination, the packaging can be punctured to render it unusable for
other purposes.[1]

» Disposal of Decontaminated Containers: Once decontaminated, containers may be offered
for recycling or disposed of in a sanitary landfill, as permitted by local regulations.[1]

Disposal Workflow

The following diagram illustrates the logical flow of the N9-lsopropylolomoucine disposal
process, from initial preparation to final disposition.
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Caption: Workflow for the proper disposal of N9-Isopropylolomoucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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